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Compound of Interest

Compound Name: Lucenin-2

Cat. No. B191759

An In-depth Technical Guide to the Physical and Chemical Properties of Lucenin-2
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
Lucenin-2, a naturally occurring flavonoid C-glycoside. The information is curated for
researchers, scientists, and professionals in drug development who are interested in the
therapeutic potential and experimental applications of this compound.

Core Physical and Chemical Properties

Lucenin-2, also known as Luteolin-6,8-di-C-glucoside, is a C-glycosyl compound where
luteolin is substituted by beta-D-glucopyranosyl moieties at the 6 and 8 positions.[1] This
structure confers specific physical and chemical characteristics that are crucial for its handling,
formulation, and biological activity. While some experimental values are not readily available in
the literature, the following tables summarize the known and computed properties of Lucenin-
2.

Table 1: General and Computed Physical/Chemical
Properties of Lucenin-2
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Property Value Source
Molecular Formula C27H30016 [1112]
Molecular Weight 610.5 g/mol [1]

CAS Number 29428-58-8 [1]

2-(3,4-dihydroxyphenyl)-5,7-
dihydroxy-6,8-
bis[(2S,3R,4R,5S,6R)-3,4,5-

IUPAC Name _ [3]
trihydroxy-6-
(hydroxymethyl)oxan-2-

yllchromen-4-one

Yellow amorphous powder

Appearance (inferred from related N/A
compounds)

Melting Point Not Available [1112]
Boiling Point (Predicted) 1017°C at 760 mmHg [1]
Density (Predicted) 1.814 g/cm3 [1]
XLogP3 (Computed) -2.6 [3]
Hydrogen Bond Donor Count 12 [3]
2:;3:[9% Bond Acceptor 16 3]
Rotatable Bond Count 5 [3]
Topological Polar Surface Area 288 A2 [3]
Refractive Index (Predicted) 1.767 [1]

Table 2: Solubility Profile of Lucenin-2 and Related
Compounds

Direct experimental solubility data for Lucenin-2 is limited. However, its solubility can be
inferred from its structural characteristics and data from its aglycone, Luteolin. Lucenin-2 is
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reported to be soluble in water.[2] The glycosyl moieties generally increase water solubility
compared to the aglycone. For reference, the solubility of Luteolin in various solvents is
provided below.

Solvent Solubility of Luteolin Reference
Water Very low solubility [4]
Dimethyl Sulfoxide (DMSO) Good potential for dissolution [4]
Ethanol Good potential for dissolution [4]
Methanol Good potential for dissolution [4]
1-Butanol Good potential for dissolution [4]
Ethyl Acetate Good potential for dissolution [4]
Acetone Good potential for dissolution [4]
1-Propanol Good potential for dissolution [4]
Tetrahydrofuran (THF) Good potential for dissolution [4]
1,4-Dioxane Good potential for dissolution [4]
Acetonitile I\/-Iodera-te potential for ]
dissolution
Dichloromethane Very low solubility [4]
Toluene Not detected [4]
Benzene Not detected [4]

Table 3: Stability Profile of Related Flavonoids

Information on the stability of Lucenin-2 is not extensively documented. However, studies on
its aglycone, Luteolin, and the related compound Lutein, provide insights into its likely stability
under various conditions. Flavonoids are generally sensitive to heat, pH, and light.
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Effect on Related
Condition Flavonoids Reference
(Luteolin/Lutein)

Degradation increases with
Temperature , , (5]
increasing temperature.

More stable at neutral to
slightly alkaline pH (7-8).

pH o . (5]
Degradation increases in

acidic conditions.

Susceptible to
Light photodegradation (general N/A

characteristic of flavonoids).

Oxidizing Agents Susceptible to oxidation. [5]

Experimental Protocols

The following are detailed methodologies for key experiments related to the isolation,
purification, and characterization of Lucenin-2 and similar flavonoids from plant sources.

Isolation and Purification of Lucenin-2 from Plant
Material

This protocol is a generalized procedure based on methods for flavonoid extraction and

purification.
o Extraction:

o Air-dried and powdered plant material is extracted with a solvent system such as 70%
ethanol or methanol at room temperature with agitation or by reflux extraction at elevated
temperatures (e.g., 90°C) for several hours.[6] The process is typically repeated multiple
times to ensure exhaustive extraction.

o The crude extract is then filtered and concentrated under reduced pressure to remove the
solvent.
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 Purification using Solid-Phase Extraction (SPE):

o The concentrated crude extract is redissolved in water and subjected to solid-phase
extraction.

o A C18 SPE cartridge is conditioned with methanol followed by water.
o The aqueous extract is loaded onto the cartridge.
o The cartridge is washed with water to remove highly polar impurities.

o Lucenin-2 and other flavonoids are eluted with increasing concentrations of methanol or
ethanol in water.

» Further Purification by Chromatography:

o The flavonoid-rich fraction from SPE can be further purified using techniques like
preparative High-Performance Liquid Chromatography (HPLC) on a C18 column or
column chromatography on Sephadex LH-20.

o For preparative HPLC, a gradient of water and methanol or acetonitrile, often with a small
percentage of formic acid or acetic acid to improve peak shape, is used as the mobile
phase.

o Fractions are collected and analyzed by analytical HPLC to assess purity.

o Pure fractions containing Lucenin-2 are pooled and lyophilized.

Characterization of Lucenin-2

e High-Performance Liquid Chromatography (HPLC-UV/MS):

o Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 pm particle size) is
commonly used.

o Mobile Phase: A gradient elution is typically employed with two solvents: (A) water with
0.1% formic acid and (B) acetonitrile or methanol with 0.1% formic acid.
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o Flow Rate: A typical flow rate is 1.0 mL/min.
o Detection:

» UV-Vis Detector: Spectra are recorded, and chromatograms are monitored at the
characteristic absorption maxima for flavones (around 270 nm and 350 nm).

» Mass Spectrometry (MS): Electrospray ionization (ESI) in negative ion mode is often
used to determine the molecular weight and fragmentation pattern of the compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: A purified sample of Lucenin-2 (typically 5-10 mg) is dissolved in a
deuterated solvent such as DMSO-de or Methanol-da.

o Spectra Acquisition: *H NMR, 3C NMR, COSY, HSQC, and HMBC spectra are acquired
on a high-field NMR spectrometer (e.g., 400 MHz or higher).

o Analysis: The chemical shifts and coupling constants of the protons and carbons are
assigned to the specific atoms in the Lucenin-2 molecule to confirm its structure.

o UV-Visible (UV-Vis) Spectroscopy:
o The UV-Vis spectrum of Lucenin-2 is recorded in a solvent like methanol or ethanol.

o The spectrum typically shows two major absorption bands, which are characteristic of the
flavone skeleton. Band I is in the range of 300-380 nm and corresponds to the B-ring,
while Band Il is in the range of 240-280 nm and corresponds to the A-ring.

Signaling Pathways and Experimental Workflows

Lucenin-2, as a glycoside of Luteolin, is likely to exert its biological effects through signaling
pathways modulated by Luteolin. Luteolin has been shown to influence multiple pathways
involved in inflammation, cell proliferation, and apoptosis.

Signaling Pathway of Luteolin (Aglycone of Lucenin-2)

Caption: Luteolin signaling pathways involved in cellular responses.
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Experimental Workflow for Isolation and
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Caption: Workflow for Lucenin-2 isolation and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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